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Cat. No.: B15571945
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For Researchers, Scientists, and Drug Development Professionals

Introduction
16-Carboxymitragynine is a significant metabolite of mitragynine, the primary psychoactive

alkaloid in the plant Mitragyna speciosa (kratom). Accurate and reliable quantification of this

metabolite in biological matrices is crucial for pharmacokinetic studies, toxicological

assessments, and in the development of therapeutic agents derived from kratom alkaloids. This

application note provides a detailed protocol for the analytical method development for the

detection and quantification of 16-Carboxymitragynine in human urine using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Mitragynine to 16-
Carboxymitragynine
Mitragynine undergoes extensive metabolism in the body, primarily mediated by cytochrome

P450 (CYP) enzymes. The formation of 16-Carboxymitragynine involves enzymatic

hydrolysis of the methyl ester group at the C-16 position of mitragynine. Several CYP isoforms,

including CYP2D6, CYP2C19, and CYP2C18, have been identified as being involved in this
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metabolic conversion.[1][2] Understanding this pathway is essential for interpreting analytical

results and for designing experiments to study kratom metabolism.

Mitragynine 16-Carboxymitragynine

CYP2D6, CYP2C19, CYP2C18
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Metabolic conversion of Mitragynine.

Analytical Method Workflow
The analytical workflow for the determination of 16-Carboxymitragynine in urine samples

involves sample pre-treatment, including enzymatic hydrolysis and solid-phase extraction,

followed by chromatographic separation and detection by tandem mass spectrometry.
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Analytical workflow for 16-Carboxymitragynine.

Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is a critical step for cleaning up the urine sample and concentrating the

analyte of interest.[1] A mixed-mode cation exchange polymer-based sorbent is recommended
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for the extraction of mitragynine and its metabolites.

Materials:

Oasis MCX (Mixed-Mode Cation Exchange) SPE cartridges

Methanol (HPLC grade)

Deionized water

Ammonium hydroxide

Formic acid

Urine samples (pre-treated with β-glucuronidase for hydrolysis of glucuronide conjugates)

Protocol:

Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of

deionized water.

Loading: Load 1 mL of the pre-treated urine sample onto the cartridge.

Washing:

Wash the cartridge with 2 mL of 0.1 M formic acid in water.

Wash the cartridge with 2 mL of methanol.

Elution: Elute the analyte with 2 mL of 5% ammonium hydroxide in methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-

MS/MS analysis.

Liquid Chromatography (LC) Parameters
A reverse-phase C18 column is suitable for the separation of mitragynine and its metabolites. A

gradient elution program is employed to achieve optimal separation.
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Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., Waters Acquity

BEH C18, 1.7 µm, 2.1 x 100 mm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.35 mL/min

Column Temperature 50°C

Injection Volume 5 µL

Gradient Program

Start at 20% B, hold for 1 min, ramp to 72% B

over 18.5 min, hold for 1 min, then return to

initial conditions.[3]

Mass Spectrometry (MS) Parameters
A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode

with positive electrospray ionization (ESI+) is recommended for sensitive and selective

detection.

Parameter Recommended Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 500 V

Source Temperature 150°C

Desolvation Temperature 450°C

Desolvation Gas Flow 900 L/h

Cone Gas Flow 50 L/h

MRM Transitions for 16-Carboxymitragynine:

Precursor Ion (Q1):m/z 385.2
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Product Ions (Q3): To be determined empirically by infusing a standard of 16-
Carboxymitragynine. Likely product ions would result from fragmentation of the indole ring

system and the loss of the carboxylic acid group.

Collision Energy and Cone Voltage: These parameters require optimization for the specific

instrument being used to achieve maximum sensitivity.

Quantitative Data Summary
While specific quantitative validation data for 16-Carboxymitragynine is not extensively

published, the following table summarizes typical performance characteristics for the analysis

of the parent compound, mitragynine, which can serve as a benchmark for method

development.

Parameter
Mitragynine (Typical
Values)

16-Carboxymitragynine
(Target Values)

Linear Range 1 - 200 ng/mL[3] 1 - 200 ng/mL

Correlation Coefficient (r²) > 0.99 > 0.99

Limit of Detection (LOD) ~0.2 ng/mL < 1 ng/mL

Limit of Quantification (LOQ) ~0.6 ng/mL < 2 ng/mL

Accuracy (% Recovery) 90 - 110% 85 - 115%

Precision (%RSD) < 15% < 15%

Conclusion
This application note provides a comprehensive framework for the development and

implementation of a robust analytical method for the detection and quantification of 16-
Carboxymitragynine in human urine. The detailed protocols for sample preparation and LC-

MS/MS analysis, along with the provided diagrams and data tables, offer a valuable resource

for researchers in the fields of pharmacology, toxicology, and drug development. Further

method validation specific to 16-Carboxymitragynine is necessary to establish its

performance characteristics fully.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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